5-Fluoro-2-[2-fluoro-5-[8-fluoro-7-(2-hydroxypropan-2-yl)imidazo[1,2-a]pyridin-3-yl]phenyl]benzonitrile

• CAS No.: 628690-75-5
• Product Name: 5-Fluoro-2-[2-fluoro-5-[8-fluoro-7-(2-hydroxypropan-2-yl)imidazo[1,2-a]pyridin-3-yl]phenyl]benzonitrile
• Molecular Formula: C23H16F3N3O
• Molecular Weight: 407.4 g/mol
• IUPAC Name: 5-fluoro-2-[2-fluoro-5-[8-fluoro-7-(2-hydroxypropan-2-yl)imidazo[1,2-a]pyridin-3-yl]phenyl]benzonitrile
• Standard InChI: InChI=1S/C23H16F3N3O/c1-23(2,30)18-7-8-29-20(12-28-22(29)21(18)26)13-3-6-19(25)17(10-13)16-5-4-15(24)9-14(16)11-27/h3-10,12,30H,1-2H3
• Standard InChIKey: SJMMDWXJSSJHOQ-UHFFFAOYSA-N
• SMILES: CC(C)(C1=C(C2=NC=C(N2C=C1)C3=CC(=C(C=C3)F)C4=C(C=C(C=C4)F)C#N)F)O
• Canonical SMILES: CC(C)(C1=C(C2=NC=C(N2C=C1)C3=CC(=C(C=C3)F)C4=C(C=C(C=C4)F)C#N)F)O
• Appearance: Solid powder
• Description: TP003 is a functionally selective GABAA receptor (α3 subtype) partial agonist. TP003 exhibits affinity for the benzodiazepine binding site on human GABAA receptors. It potentiates the GABA (α3 subtype) response selectively with high efficacy.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4,2'-difluoro-5'-(8-fluoro-7-(1-hydroxy-1-methylethyl)imidazo(1,2-a)pyridin-3-yl)biphenyl-2-carbonitrile; TP003
• Reference: 1. Fischer et al (2011) Contribution of GABA(A) receptors containing α3 subunits to the therapeutic-related and side effects of benzodiazepine-type drugs in monkeys. Psychopharmacology (Berl.) 215 311. PMID: 21190016.; 2. Dias et al (2005) Evidence for a significant role of α3-containing GABAA receptors in mediating the anxiolytic effects of benzodiazepines. J.Neurosci. 25 10682. PMID: 16291941.
• PubChem Compound: 10001434
• Last Modified: Nov 11 2021